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Compound of Interest

Compound Name: 2-Fluoro-5-methylhex-3-ene

Cat. No.: B15413833

Currently, experimentally determined physical property data for (Z2)-2-Fluoro-5-methylhex-3-
ene is not available in the public domain. The following table summarizes the computed
properties sourced from the PubChem database. It is crucial to note that these values are
theoretical estimations and have not been experimentally verified.

Table 1: Computed Physical and Chemical Properties of (Z)-2-Fluoro-5-methylhex-3-ene
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Property Value Source
Molecular Formula C7H1sF PubChem
Molecular Weight 116.18 g/mol PubChem
XLogP3-AA 2.6 PubChem
Exact Mass 116.100128577 Da PubChem
Monoisotopic Mass 116.100128577 Da PubChem
Topological Polar Surface Area 0 A2 PubChem
Heavy Atom Count 8 PubChem
Complexity 74.5 PubChem
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor

Count 1 PubChem
Rotatable Bond Count 2 PubChem

General Experimental Protocols for Physical
Property Determination

Given the absence of specific experimental data for (Z)-2-Fluoro-5-methylhex-3-ene, this
section provides detailed, generalized methodologies for determining the key physical
properties of liquid organic compounds.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[1]

Methodology: Capillary Method

This method is suitable for small quantities of liquid.
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o Apparatus: Thiele tube or a similar heating block, thermometer, capillary tube (sealed at one
end), and a small test tube (fusion tube).[2]

e Procedure:
o A small amount of the liquid sample is placed in the fusion tube.

o The capillary tube, with its sealed end uppermost, is placed inside the fusion tube
containing the liquid.

o The fusion tube is attached to a thermometer, ensuring the sample and the thermometer
bulb are at the same level.

o The assembly is placed in a heating bath (e.g., oil bath in a Thiele tube) and heated gently
and uniformly.[2]

o As the temperature rises, air trapped in the capillary tube will bubble out.

o The temperature at which a rapid and continuous stream of bubbles emerges from the
open end of the capillary tube is noted; this is the boiling point.[2]

o The heating is then stopped, and the temperature at which the liquid begins to enter the
capillary tube is also recorded as the boiling point.[1]

Melting Point Determination

While (2)-2-Fluoro-5-methylhex-3-ene is expected to be a liquid at room temperature, the
determination of a melting/freezing point is a fundamental technique for assessing purity.

Methodology: Capillary Method
o Apparatus: Melting point apparatus, capillary tubes (sealed at one end), thermometer.[3][4]
e Procedure:

o A small amount of the solid sample is finely powdered.
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o The open end of a capillary tube is pressed into the powder, and the tube is tapped to
pack the sample into the sealed end.[5]

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) near the
expected melting point.[3]

o The temperature range from the point at which the first drop of liquid appears to the
temperature at which the entire sample becomes a clear liquid is recorded as the melting
point range.[6] A narrow melting point range is indicative of a pure compound.[3]

Density Determination

Density is the mass per unit volume of a substance.[7]
Methodology: Pycnometer or Volumetric Flask Method
o Apparatus: Pycnometer or a calibrated volumetric flask, analytical balance.[7][8]
e Procedure:
o The mass of a clean, dry pycnometer or volumetric flask (W1) is accurately measured.

o The container is filled with distilled water to the calibration mark, and the total mass is
measured (W2). The temperature of the water should be recorded to determine its precise
density.

o The container is emptied, dried thoroughly, and then filled with the sample liquid to the
calibration mark. The total mass is again measured (W3).[7]

o The density of the liquid is calculated using the following formula: Density of liquid = [(W3 -
W1) /(W2 - W1)] * Density of water at the recorded temperature.

Refractive Index Determination

The refractive index is a dimensionless number that describes how light propagates through a
medium. It is a characteristic property of a substance and is temperature and wavelength-
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dependent.[9]
Methodology: Abbe Refractometer

o Apparatus: Abbe refractometer, a monochromatic light source (typically a sodium lamp, 589
nm), and a constant temperature bath.[10]

e Procedure:

o The refractometer is calibrated using a standard sample with a known refractive index
(e.g., distilled water).

o Afew drops of the liquid sample are placed on the surface of the prism.

o The prisms are closed and the instrument is adjusted to bring the dividing line between the
light and dark fields into the center of the crosshairs.

o The refractive index is read directly from the instrument's scale.[10]

o The temperature should be controlled and recorded, as the refractive index is
temperature-dependent.[9]

Spectroscopic Characterization

While not strictly physical properties, spectroscopic data are crucial for the identification and
characterization of organic compounds.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR, 3C NMR, and particularly 1°F
NMR would be essential for the structural elucidation of (Z)-2-Fluoro-5-methylhex-3-ene.
19F NMR is a powerful technique for fluorine-containing compounds due to the 100% natural
abundance and high sensitivity of the *°F nucleus.[11][12] The chemical shifts and coupling
constants would confirm the connectivity and stereochemistry of the molecule.[13][14]

e Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular
weight and fragmentation pattern of the compound. For halogenated compounds, the
isotopic distribution can provide valuable information.[15][16]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://m.youtube.com/watch?v=xrHErpESEVE
https://www.youtube.com/watch?v=pxNNOnt-kYs
https://www.youtube.com/watch?v=pxNNOnt-kYs
https://m.youtube.com/watch?v=xrHErpESEVE
https://www.benchchem.com/product/b15413833?utm_src=pdf-body
https://en.wikipedia.org/wiki/Fluorine-19_nuclear_magnetic_resonance_spectroscopy
https://pmc.ncbi.nlm.nih.gov/articles/PMC8966635/
https://par.nsf.gov/servlets/purl/10347052
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DNj9ZXZBalGk&q=EgSsadTYGLW4icgGIjAi7qsUJx-j6JsOFFHcie-M5mJnptrNFG90TRq8RBFMVVJbr2yTC_kY3VrqjG9PmIYyAnJSWgFD
https://www.chemguide.co.uk/analysis/masspec/mplus2.html
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Mass_Spectrometry/Organic_Compounds_Containing_Halogen_Atoms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15413833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Signaling Pathways and Experimental Workflows

A thorough search of scientific databases reveals no information on any signaling pathways or
specific experimental workflows involving (Z)-2-Fluoro-5-methylhex-3-ene. This suggests that
the compound is not currently a subject of biological or pharmacological research. Therefore,
no diagrams for signaling pathways or experimental workflows can be provided.

Conclusion

This technical guide provides a summary of the available computed physical properties of
(2)-2-Fluoro-5-methylhex-3-ene. In the absence of experimental data, generalized, standard
protocols for the determination of key physical properties such as boiling point, melting point,
density, and refractive index have been detailed. These methodologies are fundamental in the
physical characterization of liquid organic compounds and would be applicable to (Z)-2-Fluoro-
5-methylhex-3-ene. Further experimental investigation is required to determine the actual
physical properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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